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Compound of Interest

Compound Name: Methyl benzoylformate

Cat. No.: B094893

Mechanism of Photoinitiation: A Tale of Two
Radicals

Both acylphosphonates and acylphosphine oxides are classified as Norrish Type |
photoinitiators. Upon absorption of UV or near-visible light, they undergo a-cleavage to
generate two distinct free radicals that can initiate polymerization.[1] The primary difference lies
in the nature of the phosphorus-centered radical generated.

Acylphosphonates: Upon photoexcitation, an acylphosphonate molecule cleaves at the carbon-
phosphorus bond to produce a benzoyl radical and a phosphonyl radical.
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Figure 1: Photocleavage of an acylphosphonate.

Acylphosphine Oxides: Similarly, acylphosphine oxides undergo a-cleavage upon irradiation.
This process yields a benzoyl radical and a highly reactive phosphinoyl radical.[2] The
presence of two organic substituents on the phosphorus atom in phosphinoyl radicals, as
opposed to the alkoxy groups in phosphonyl radicals, significantly influences their reactivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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